(3-Amino-1-benzofuran-2-yl)(4-bromophenyl)methanone

• IUPAC Name: (3-amino-1-benzofuran-2-yl)-(4-bromophenyl)methanone
• InChI: InChI=1S/C15H10BrNO2/c16-10-7-5-9(6-8-10)14(18)15-13(17)11-3-1-2-4-12(11)19-15/h1-8H,17H2
• InChI Key: YTPPDEUSISZRMO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=C(O2)C(=O)C3=CC=C(C=C3)Br)N
• Molecular Formula: C15H10BrNO2
• Molecular Weight: 316.15 g/mol
• CAS No.: 49615-94-3

Description

“(3-Amino-1-benzofuran-2-yl)(4-bromophenyl)methanone” is a chemical compound with the linear formula C15H10BrNO2. It has a molecular weight of 316.156. This compound is provided to early discovery researchers as part of a collection of rare and unique chemicals.

Molecular Structure Analysis

The molecular structure of this compound is characterized by a benzofuran ring attached to a bromophenyl group via a methanone linkage. Further structural elucidation can be performed using techniques such as nuclear magnetic resonance (NMR), infrared (FT-IR) spectroscopy, and UV-Visible spectrophotometry.

Scientific Research Applications

Synthesis and Potential Biological Activities

• Novel Derivatives and Anti-stress Oxidative Properties : A study explored the electrochemical synthesis of novel 8-amino-1,4-benzoxazine derivatives starting from a similar compound, highlighting their potential anti-stress oxidative properties. This synthesis method presents a straightforward approach to creating compounds with potential biological applications, including antioxidative stress agents (Largeron & Fleury, 1998).

• Antioxidant Properties : Another research synthesized derivatives with bromine, investigating their in vitro antioxidant activities. These compounds were evaluated against several assays, demonstrating effective antioxidant power, which suggests these derivatives could be promising molecules for applications requiring antioxidant properties (Çetinkaya et al., 2012).

• Antimicrobial and Antifungal Activities : Synthesis of substituted (E)-phenyl{3-(2-[1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl]vinyl)benzofuran-2-yl}methanones has been reported, showing notable antibacterial and antifungal activities. This highlights the compound's relevance in developing new antimicrobial agents (Ashok et al., 2017).

• α-Amylase Inhibitors and Radical Scavengers : A study involving the synthesis of benzofuran-2-yl(phenyl)methanone derivatives revealed their potential as α-amylase inhibitors and radical scavengers. This suggests their applicability in managing diseases such as diabetes and conditions requiring antioxidative interventions (Ali et al., 2020).

• Synthesis and Molecular Docking Studies : Molecular docking studies of synthesized (3-methoxy-5-nitrobenzofuran-2-yl)(phenyl)methanone derivatives provided insights into their antimicrobial and antioxidant properties. This suggests a methodological approach for understanding the interaction between synthesized compounds and biological targets, aiding in the development of drugs with specific actions (Rashmi et al., 2014).

Safety and Hazards

The safety and hazards associated with this compound are not well-documented. Sigma-Aldrich provides this product to researchers as-is and makes no representation or warranty with respect to this product.